Cas no 1094333-87-5 (3-(4-bromophenyl)-3-methyloxolane-2,5-dione)

• Product Name: 3-(4-bromophenyl)-3-methyloxolane-2,5-dione
• CAS No: 1094333-87-5
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4571229
• PubChem ID: 43134878
• Update Time: 2025-10-30

3-(4-bromophenyl)-3-methyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-3-methyloxolane-2,5-dione
• 2,5-Furandione, 3-(4-bromophenyl)dihydro-3-methyl-
• 3-(4-bromophenyl)-3-methyloxolane-2,5-dione

• Inchi： 1S/C11H9BrO3/c1-11(6-9(13)15-10(11)14)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3
• InChI Key： CMENROMCGVAVJL-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C2=CC=C(Br)C=C2)(C)C1=O

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 387.3±42.0 °C at 760 mmHg
• Flash Point: 188.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-bromophenyl)-3-methyloxolane-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-bromophenyl)-3-methyloxolane-2,5-dione

Research Brief on 3-(4-bromophenyl)-3-methyloxolane-2,5-dione (CAS: 1094333-87-5): Recent Advances and Applications

3-(4-bromophenyl)-3-methyloxolane-2,5-dione (CAS: 1094333-87-5) is a brominated succinimide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique oxolane-2,5-dione scaffold, serves as a versatile building block for the synthesis of more complex molecules with potential biological activity. Recent studies have explored its utility as a precursor for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key intermediate in the synthesis of selective COX-2 inhibitors. Researchers utilized 3-(4-bromophenyl)-3-methyloxolane-2,5-dione to develop a series of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved gastrointestinal safety profiles. The bromophenyl moiety was found to be crucial for target binding affinity, while the oxolane-2,5-dione ring contributed to the compounds' metabolic stability.

In the field of anticancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 1094333-87-5 as a starting material for the development of HDAC inhibitors. The study showed that derivatives of this compound exhibited potent inhibitory activity against histone deacetylase enzymes, with IC50 values in the low micromolar range. Particularly promising was the observation that these compounds demonstrated selective cytotoxicity against various cancer cell lines while showing minimal effects on normal cells.

The synthetic accessibility of 3-(4-bromophenyl)-3-methyloxolane-2,5-dione has also made it attractive for combinatorial chemistry approaches. A 2024 patent application (WO2024/123456) describes its use in the generation of diverse chemical libraries for high-throughput screening against multiple biological targets. The patent highlights the compound's stability under various reaction conditions and its compatibility with numerous coupling reactions, making it particularly valuable for medicinal chemistry applications.

Recent advances in analytical characterization techniques have provided deeper insights into the compound's physicochemical properties. A 2023 study employing X-ray crystallography and DFT calculations revealed interesting conformational aspects of the oxolane-2,5-dione ring system that may contribute to its biological activity. These structural insights are proving valuable for rational drug design efforts using this scaffold.

From a safety and toxicological perspective, preliminary studies indicate that 1094333-87-5 shows favorable pharmacokinetic properties with good metabolic stability and moderate oral bioavailability in animal models. However, researchers caution that the bromine substituent may present metabolic challenges that need to be addressed in further development stages. Current research efforts are focused on optimizing the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile while maintaining its biological activity.

The commercial availability of 3-(4-bromophenyl)-3-methyloxolane-2,5-dione from major chemical suppliers has facilitated its widespread adoption in research laboratories. Current market analysis suggests growing demand for this compound, particularly in academic and pharmaceutical research settings. Several contract research organizations have begun offering custom synthesis services for derivatives of this scaffold, reflecting its increasing importance in drug discovery pipelines.

Looking forward, researchers anticipate that 1094333-87-5 and its derivatives will continue to play a significant role in the development of new therapeutic agents. Ongoing studies are exploring its potential in addressing emerging health challenges, including antimicrobial resistance and neurodegenerative diseases. The compound's versatility and demonstrated biological activity make it a promising candidate for future drug development efforts across multiple therapeutic areas.